6-Cbz-1-oxa-6-azaspiro[3.4]octane

• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: benzyl 1-oxa-7-azaspiro[3.4]octane-7-carboxylate
• InChI: InChI=1S/C14H17NO3/c16-13(17-10-12-4-2-1-3-5-12)15-8-6-14(11-15)7-9-18-14/h1-5H,6-11H2
• InChI Key: SZZCOVDQFVKIFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC12CCO2)C(=O)OCC3=CC=CC=C3

Description

6-Cbz-1-oxa-6-azaspiro[3.4]octane is a spirocyclic compound featuring a carbobenzyloxy (Cbz) protecting group at the 6-position, an oxygen atom (oxa) at the 1-position, and a nitrogen atom (aza) at the 6-position within a fused [3.4] ring system. Its molecular formula is C₁₄H₁₈N₂O₂, with a molecular weight of 246.30 g/mol. The Cbz group enhances stability during synthetic processes, while the spirocyclic framework contributes to conformational rigidity, a desirable trait in drug design for improving target binding .

Preparation Methods

The synthesis of 6-Cbz-1-oxa-6-azaspiro[3.4]octane typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the cyclization of a precursor molecule that contains both oxygen and nitrogen atoms. The reaction conditions often include the use of a base and a solvent to facilitate the cyclization process. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

6-Cbz-1-oxa-6-azaspiro[3.4]octane can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

6-Cbz-1-oxa-6-azaspiro[3.4]octane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: It can be used in the study of biological processes and as a building block for biologically active compounds.

Industry: It is used in the production of various chemicals and materials

Mechanism of Action

The mechanism of action of 6-Cbz-1-oxa-6-azaspiro[3.4]octane involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Analogs

The following table highlights key structural analogs and their distinguishing features:

Compound Name	CAS Number	Molecular Formula	Key Substituents	Purity & Availability
6-Cbz-1-oxa-6-azaspiro[3.4]octane	1419101-13-5	C₁₄H₁₈N₂O₂	Cbz at 6-position	≥98% purity; limited commercial stock
1-Oxa-6-azaspiro[3.4]octane hemioxalate	1408074-51-0	C₈H₁₃NO₅	Hemioxalate salt, no Cbz	97% purity; available from Chongqing Chemdad
2-Benzyl-2,6-diazaspiro[3.4]octan-7-one	1313369-60-6	C₁₃H₁₇NO	Benzyl and ketone groups	95% purity; J&K Scientific
2-Boc-2,6-diazaspiro[3.4]octane	AS18208	C₁₂H₂₂N₂O₂	Boc protecting group	250 mg/$110; Ambeed
tert-Butyl 2-oxo-6-azaspiro[3.4]octane-6-carboxylate	203661-71-6	C₁₃H₂₁NO₃	Boc and ketone groups	94% structural similarity

Key Observations :

• Protecting Groups : The Cbz group in 6-Cbz-1-oxa-6-azaspiro[3.4]octane offers orthogonal deprotection compared to Boc (tert-butoxycarbonyl) or benzyl groups, making it versatile in multi-step syntheses .
• Rigidity vs.

Pharmacological Activity

• EGFR Inhibition: Substitution of 2-oxa-6-azaspiro[3.4]octane into 4-anilinoquinazoline derivatives demonstrated enhanced EGFR inhibitory activity (IC₅₀ < 10 nM) in lung cancer cell lines (HCC827, A549) compared to non-spiro analogs .
• Solubility and Bioavailability : The hemioxalate salt of 1-oxa-6-azaspiro[3.4]octane improves aqueous solubility (logP = -0.5) compared to the neutral Cbz variant (logP ≈ 2.1), which may limit in vivo efficacy without formulation optimization .

Biological Activity

6-Cbz-1-oxa-6-azaspiro[3.4]octane is a heterocyclic compound characterized by its unique spiro structure, which includes both nitrogen and oxygen atoms within a bicyclic framework. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including enzyme inhibition and receptor binding. The following sections will explore the synthesis, biological activity, and potential applications of this compound.

The molecular formula of 6-Cbz-1-oxa-6-azaspiro[3.4]octane is $C_{11}H_{14}N_{2}O_{2}$, with a molecular weight of 206.24 g/mol. The compound features a spirocyclic structure that enhances its reactivity and interaction with biological targets.

Property	Description
Molecular Formula	$C_{11}H_{14}N_{2}O_{2}$
Molecular Weight	206.24 g/mol
Structure	Spirocyclic with nitrogen and oxygen

Synthesis

The synthesis of 6-Cbz-1-oxa-6-azaspiro[3.4]octane typically involves several steps, including the annulation of cyclopentane and oxetane rings. Various synthetic routes have been developed to optimize yield and purity, often utilizing large-scale chemical reactors to control reaction conditions effectively.

Biological Activity

Research indicates that 6-Cbz-1-oxa-6-azaspiro[3.4]octane exhibits several biological activities:

1. Enzyme Inhibition:
Studies have shown that this compound can inhibit specific enzymes, potentially modulating biochemical pathways critical in various diseases.

2. Receptor Binding:
The compound has been investigated for its ability to bind to certain receptors, which may lead to therapeutic applications in treating neurological disorders.

3. Antimicrobial Properties:
Preliminary studies suggest that derivatives of 6-Cbz-1-oxa-6-azaspiro[3.4]octane exhibit antimicrobial activity, making them candidates for further development in combating bacterial infections.

Case Studies

Several case studies highlight the biological relevance of this compound:

Case Study 1: Antitumor Activity
A study explored the antitumor properties of spirocyclic compounds similar to 6-Cbz-1-oxa-6-azaspiro[3.4]octane, demonstrating significant cytotoxic effects against various cancer cell lines .

Case Study 2: Neurological Disorders
Research into related compounds has shown promise in treating conditions such as Alzheimer’s disease by acting as agonists for muscarinic receptors . This suggests potential applications for 6-Cbz-1-oxa-6-azaspiro[3.4]octane in neuropharmacology.

The mechanism of action for 6-Cbz-1-oxa-6-azaspiro[3.4]octane likely involves its interaction with specific molecular targets, including enzymes and receptors involved in neurotransmission and metabolic pathways. This interaction may lead to modulation of physiological processes relevant to disease states.